2,4,6-Trichloronitrobenzene
Overview
Description
Cytidine triphosphate is a pyrimidine nucleoside triphosphate that plays a crucial role in cellular metabolism. It consists of a ribose sugar, three phosphate groups, and the nitrogenous base cytosine. Cytidine triphosphate is a high-energy molecule similar to adenosine triphosphate, but its role as an energy coupler is limited to a smaller subset of metabolic reactions. It is a substrate in the synthesis of ribonucleic acid and is involved in the biosynthesis of phospholipids and glycosylation of proteins .
Scientific Research Applications
Cytidine triphosphate has a wide range of scientific research applications. In chemistry, it is used as a substrate in the synthesis of ribonucleic acid. In biology, it plays a crucial role in cellular metabolism, including the biosynthesis of phospholipids and glycosylation of proteins. In medicine, cytidine triphosphate is used as a precursor for the synthesis of drugs such as citicoline, which is used to treat neurological disorders . In industry, it is used in the production of high-value-added chemicals and pharmaceuticals .
Safety and Hazards
2,4,6-Trichloronitrobenzene is classified as a poison . It is probably combustible . Absorption of a similar chemical into the body leads to the formation of methemoglobin, which in sufficient concentration causes cyanosis . In case of a spill, all sources of ignition should be removed, and the solid spill material should be dampened with 60-70% ethanol and transferred to a suitable container .
Mechanism of Action
Cytidine triphosphate exerts its effects by acting as a substrate in various biochemical reactions. It is involved in the synthesis of ribonucleic acid, where it is incorporated into the growing ribonucleic acid chain. It also acts as a coenzyme in the biosynthesis of phospholipids and glycosylation of proteins. The molecular targets of cytidine triphosphate include enzymes such as cytidine triphosphate synthase and aspartate carbamoyltransferase .
Preparation Methods
Synthetic Routes and Reaction Conditions: Cytidine triphosphate can be synthesized through a multi-enzyme cascade system. This involves the use of cytidine as the key substrate, which undergoes deamination and uridine phosphorylation pathways. The final product is obtained via the irreversible reaction of cytidine triphosphate synthase, which catalyzes the amination of uridine triphosphate . Directed evolution modification of the rate-limiting enzyme cytidine triphosphate synthetase can relieve product feedback inhibition and increase activity .
Industrial Production Methods: Industrial production of cytidine triphosphate often involves fermentation processes using microbial strains. The production pathway is tightly regulated, and optimization of reaction conditions is crucial to achieve high yields. The use of extremophilic microbial-derived deaminases and directed evolution of enzymes are common strategies to enhance production efficiency .
Chemical Reactions Analysis
Types of Reactions: Cytidine triphosphate undergoes various biochemical reactions, including phosphorylation, dephosphorylation, and amination. It is involved in the synthesis of ribonucleic acid and phospholipids.
Common Reagents and Conditions: Common reagents used in the synthesis and reactions of cytidine triphosphate include cytidine, uridine triphosphate, and cytidine triphosphate synthase. The reactions often require specific conditions such as the presence of magnesium ions and adenosine triphosphate as a phosphate donor .
Major Products Formed: The major products formed from the reactions involving cytidine triphosphate include ribonucleic acid, phospholipids, and glycosylated proteins. It also serves as an intermediate in the synthesis of drugs such as citicoline .
Comparison with Similar Compounds
Cytidine triphosphate is similar to other nucleoside triphosphates such as adenosine triphosphate, guanosine triphosphate, and uridine triphosphate. The major difference between these molecules is the nitrogenous base they contain. While cytidine triphosphate contains cytosine, adenosine triphosphate contains adenine, guanosine triphosphate contains guanine, and uridine triphosphate contains uracil . Cytidine triphosphate is unique in its role in the biosynthesis of phospholipids and glycosylation of proteins, which is not a primary function of the other nucleoside triphosphates .
List of Similar Compounds:- Adenosine triphosphate
- Guanosine triphosphate
- Uridine triphosphate
Properties
IUPAC Name |
1,3,5-trichloro-2-nitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2Cl3NO2/c7-3-1-4(8)6(10(11)12)5(9)2-3/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AEBJDOTVYMITIA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1Cl)[N+](=O)[O-])Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2Cl3NO2 |
Source
|
| Record name | 2,4,6-TRICHLORONITROBENZENE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/21157 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0026204 |
Source
|
| Record name | 2,4,6-Trichloronitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0026204 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
2,4,6-trichloronitrobenzene appears as needles in alcohol or light beige crystals. (NTP, 1992) |
Source
|
| Record name | 2,4,6-TRICHLORONITROBENZENE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/21157 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Solubility |
less than 1 mg/mL at 68 °F (NTP, 1992) |
Source
|
| Record name | 2,4,6-TRICHLORONITROBENZENE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/21157 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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CAS No. |
18708-70-8 |
Source
|
| Record name | 2,4,6-TRICHLORONITROBENZENE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/21157 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | 2,4,6-Trichloronitrobenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=18708-70-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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| Record name | 2,4,6-Trichloronitrobenzene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018708708 | |
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| Record name | 18708-70-8 | |
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| Record name | Benzene, 1,3,5-trichloro-2-nitro- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 2,4,6-Trichloronitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0026204 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,3,5-trichloro-2-nitrobenzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.038.637 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2,4,6-TRICHLORONITROBENZENE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/T00KP6CT7K | |
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Melting Point |
160 °F (NTP, 1992) |
Source
|
| Record name | 2,4,6-TRICHLORONITROBENZENE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/21157 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How does 2,4,6-Trichloronitrobenzene impact kidney cells?
A1: Research suggests that this compound exhibits nephrotoxic effects, specifically targeting rat renal cortical cells (IRCC). A study demonstrated that exposure to this compound led to cytotoxicity in IRCC, observable through lactate dehydrogenase release. [] This toxic effect was observed at a concentration of 0.5 mM after 60 minutes of exposure. [] In contrast, a related compound, 2,4,5-Trichloronitrobenzene, induced cytotoxicity at a later time point (90 minutes) and a higher concentration (1.0 mM). [] These findings indicate that this compound is more potent in inducing nephrotoxicity compared to 2,4,5-Trichloronitrobenzene in this in vitro model.
Q2: What role do free radicals play in this compound nephrotoxicity?
A2: Pretreatment of rat renal cortical cells with antioxidants like ascorbate, alpha-tocopherol, glutathione, and N-acetyl-L-cysteine effectively reduced the cytotoxicity induced by both this compound and 2,4,5-Trichloronitrobenzene. [] This suggests that free radicals play a significant role in the nephrotoxicity mechanism of these compounds. Interestingly, inhibiting cyclooxygenase, an enzyme involved in inflammation, specifically reduced this compound-induced cytotoxicity but did not offer protection against 2,4,5-Trichloronitrobenzene. [] This finding hints at potential differences in the specific pathways leading to cell damage caused by these two compounds.
Q3: What is known about the structural characteristics of this compound?
A3: While specific details regarding molecular weight and formula were not included in the provided research abstracts, studies have investigated the Zeeman effect of 35Cl Nuclear Quadrupole Resonance (NQR) on a low-temperature phase of this compound. [, ] This spectroscopic technique provides insights into the electronic environment and molecular structure of the compound, specifically around the chlorine atoms. Further investigation into publications utilizing these spectroscopic methods would be required for a comprehensive understanding of this compound's structural characteristics.
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